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Compound of Interest

Compound Name: Ledasorexton

Cat. No.: B15616316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

Ledasorexton, a novel research compound. In the absence of a specific Safety Data Sheet

(SDS), this guidance is founded on established principles for managing new or uncharacterized

substances in a laboratory setting. All personnel must treat Ledasorexton as a potentially

hazardous material and adhere to the following protocols to ensure a safe working

environment.

I. Compound Identification and Properties
While a comprehensive hazard profile for Ledasorexton is not publicly available, some of its

fundamental chemical and physical properties have been identified. This information is critical

for safe handling and experimental design.
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Property Data Source

Molecular Formula C₂₂H₃₂FN₅O₂ PubChem

Molecular Weight 417.5 g/mol PubChem

IUPAC Name

(2R)-2-cyclopropyl-2-

[(1R,5S)-3-[(3S,4R)-1-(5-

fluoropyrimidin-2-yl)-3-

methoxypiperidin-4-yl]-8-

azabicyclo[3.2.1]octan-8-

yl]acetamide

PubChem

II. Personal Protective Equipment (PPE)
Due to the unknown toxicological profile of Ledasorexton, a comprehensive approach to

personal protection is mandatory. The following PPE must be worn at all times when handling

the compound.[1]

Equipment Specifications

Eye Protection

ANSI Z87.1-compliant safety glasses or goggles

for splash hazards. A face shield is

recommended when handling larger quantities

or if there is a risk of splashing.

Hand Protection

Nitrile or neoprene gloves should be worn to

protect against skin contact. Gloves should be

inspected before use and changed frequently.

Body Protection

A standard laboratory coat must be worn. For

procedures with a higher risk of contamination,

chemical-resistant coveralls are advised.

Respiratory Protection

All handling of powdered Ledasorexton should

be conducted in a certified chemical fume hood

to prevent inhalation.
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III. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential to minimize exposure and prevent

contamination. The following step-by-step guide outlines the safe handling of Ledasorexton
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Label the container clearly with the compound name, date received, and any known hazards.

Store Ledasorexton in a cool, dry, and well-ventilated area, away from incompatible

materials.[1] The container should be kept in secondary containment to mitigate spills.[1]

2. Preparation and Experimentation:

Before any procedure, review the experimental plan to identify potential hazards.[2]

All manipulations of Ledasorexton, especially weighing and dissolving, must be performed

within a chemical fume hood.[1]

Use dedicated equipment (spatulas, glassware, etc.) for handling Ledasorexton to prevent

cross-contamination.

Keep containers of Ledasorexton closed when not in use.

3. Spill Management:

In the event of a spill, treat it as a major incident.[1]

Evacuate the immediate area and notify your supervisor and the Environmental Health and

Safety (EHS) department.[1]

Do not attempt to clean up a significant spill without appropriate training and PPE.

4. Decontamination:
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All surfaces and equipment that have come into contact with Ledasorexton must be

decontaminated.

Wipe down surfaces with an appropriate solvent (e.g., 70% ethanol), followed by a cleaning

agent.

Rinse all glassware and equipment thoroughly.

The logical flow for handling Ledasorexton is depicted in the following diagram:
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Workflow for Handling Ledasorexton

Receiving and Inspection

Secure Storage

Preparation in Fume Hood

Experimentation

Decontamination of Equipment and Surfaces

Waste Collection
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Disposal Plan for Ledasorexton-Contaminated Materials

Material Contaminated with Ledasorexton

Is the item reusable?

Decontaminate Thoroughly

Yes

Collect in Labeled Hazardous Waste Container

No

Experimentation

Return to Use

Arrange for EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15616316#personal-protective-equipment-for-
handling-ledasorexton]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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